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5-(-)-Menthyloxycarbonyltetrahydrofolate 5-(-)-Menthyloxycarbonyltetrahydrofolate
Brand Name: Vulcanchem
CAS No.: 224046-81-5
VCID: VC21146944
InChI: InChI=1S/C30H41N7O8/c1-15(2)20-9-4-16(3)12-22(20)45-30(44)37-19(14-33-25-24(37)27(41)36-29(31)35-25)13-32-18-7-5-17(6-8-18)26(40)34-21(28(42)43)10-11-23(38)39/h5-8,15-16,19-22,32H,4,9-14H2,1-3H3,(H,34,40)(H,38,39)(H,42,43)(H4,31,33,35,36,41)/t16-,19?,20+,21+,22-/m1/s1
SMILES: CC1CCC(C(C1)OC(=O)N2C(CNC3=C2C(=O)NC(=N3)N)CNC4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O)C(C)C
Molecular Formula: C30H41N7O8
Molecular Weight: 627.7 g/mol

5-(-)-Menthyloxycarbonyltetrahydrofolate

CAS No.: 224046-81-5

Cat. No.: VC21146944

Molecular Formula: C30H41N7O8

Molecular Weight: 627.7 g/mol

* For research use only. Not for human or veterinary use.

5-(-)-Menthyloxycarbonyltetrahydrofolate - 224046-81-5

Specification

CAS No. 224046-81-5
Molecular Formula C30H41N7O8
Molecular Weight 627.7 g/mol
IUPAC Name (2S)-2-[[4-[[2-amino-5-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]oxycarbonyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioic acid
Standard InChI InChI=1S/C30H41N7O8/c1-15(2)20-9-4-16(3)12-22(20)45-30(44)37-19(14-33-25-24(37)27(41)36-29(31)35-25)13-32-18-7-5-17(6-8-18)26(40)34-21(28(42)43)10-11-23(38)39/h5-8,15-16,19-22,32H,4,9-14H2,1-3H3,(H,34,40)(H,38,39)(H,42,43)(H4,31,33,35,36,41)/t16-,19?,20+,21+,22-/m1/s1
Standard InChI Key BIQIBTZNQSBYKP-WSIIPXOWSA-N
Isomeric SMILES C[C@@H]1CC[C@H]([C@@H](C1)OC(=O)N2C(CNC3=C2C(=O)N=C(N3)N)CNC4=CC=C(C=C4)C(=O)N[C@@H](CCC(=O)O)C(=O)O)C(C)C
SMILES CC1CCC(C(C1)OC(=O)N2C(CNC3=C2C(=O)NC(=N3)N)CNC4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O)C(C)C
Canonical SMILES CC1CCC(C(C1)OC(=O)N2C(CNC3=C2C(=O)N=C(N3)N)CNC4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O)C(C)C

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